Cas no 61555-54-2 (Acetamide, N-butyl-2-chloro-N-(1-cyanoethyl)-)

• Product Name: Acetamide, N-butyl-2-chloro-N-(1-cyanoethyl)-
• CAS No: 61555-54-2
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 474978
• PubChem ID: 71394634
• Update Time: 2025-04-19

Acetamide, N-butyl-2-chloro-N-(1-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-butyl-2-chloro-N-(1-cyanoethyl)-
• N-butyl-2-chloro-N-(1-cyanoethyl)acetamide
• 61555-54-2
• DTXSID10816311

• Inchi： 1S/C9H15ClN2O/c1-3-4-5-12(8(2)7-11)9(13)6-10/h8H,3-6H2,1-2H3
• InChI Key： JTLHXQUGIOKWJH-UHFFFAOYSA-N
• SMILES： ClCC(N(C(C#N)C)CCCC)=O

Computed Properties

• Exact Mass: 202.08745
• Monoisotopic Mass: 202.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1